tert-butyl hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

• IUPAC Name: tert-butyl 2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-8-4-12-5-9(8)7-13/h8-9,12H,4-7H2,1-3H3
• InChI Key: FYUVLZRRIRGSTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CNCC2C1
• Molecular Formula: C11H20N2O2
• DSSTOX Substance ID: DTXSID40399849
• Molecular Weight: 212.29 g/mol
• CAS RN: 141449-85-6, 1330763-64-8

Description

“tert-butyl hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate” is a chemical compound with the molecular formula C11H20N2O2. It is a derivative of pyrrole, which is a heterocyclic aromatic organic compound.

Synthesis Analysis

The synthesis of pyrrole derivatives can be challenging due to functional group complexity and stability issues. Various methods are employed for the synthesis of pyrrole derivatives such as condensation reaction of α-aminocarbonyl compounds with activated ketones (Knorr pyrrole synthesis), reactions of α-halocarbonyl compounds with β-keto esters and ammonia (Hantzsch pyrrole synthesis), and reaction of 1,4-dicarbonyl compounds with primary amines (Paal–Knorr synthesis).

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the molecular formula C11H20N2O2. The exact structure would require further analysis using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular weight, which is 212.29. It is a solid compound. Further properties such as density, boiling point, melting point, and flash point would require additional analysis.

Scientific Research Applications

Organocatalyzed Synthesis

Mišel Hozjan et al. (2023) disclosed an organocatalyzed synthesis method for a related compound, illustrating the use of bifunctional noncovalent organocatalysts. This synthesis was verified through various spectroscopic methods, highlighting the potential for creating pharmacologically relevant structures with complex functionalities (Hozjan et al., 2023).

Efficient and Scalable Synthesis

R. Bahekar et al. (2017) developed an efficient and scalable synthesis process for a structurally related intermediate. This process features a KMnO4 mediated oxidative cleavage step, proving to be cost-effective and commercially viable for synthesizing pharmacologically important intermediates (Bahekar et al., 2017).

Novel Building Block Synthesis

D. Nguyen et al. (2009) focused on the regio-selective synthesis of a novel 1-tert-butyl-4-nitro-1H-pyrrole-3-carboxylic acid. This synthesis leverages the bulky tert-butyl moiety to direct selective substitutions, showcasing the versatility of tert-butyl substituted pyrroles in synthesizing complex organic molecules (Nguyen et al., 2009).

Continuous Flow Synthesis

A. Herath and N. Cosford (2010) reported a one-step, continuous flow synthesis method for pyrrole-3-carboxylic acids. This method utilizes the HBr byproduct from the Hantzsch reaction for in situ hydrolysis, showcasing an innovative approach to streamline the synthesis of complex organic acids (Herath & Cosford, 2010).

SF5 Pyrrole Carboxylic Acid Esters

W. R. Dolbier and Zhao‐Jing Zheng (2009) explored the synthesis of SF5-substituted pyrrole carboxylic acid esters, a novel class of compounds with potential pharmacological importance. Their methodology involves cycloaddition followed by oxidation and demonstrates a straightforward approach to introducing the SF5 group into pyrrole derivatives (Dolbier & Zheng, 2009).